delta-12-Pgd2

Specification

• Description: Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ12-PGD2 is one of the initial chemical decomposition products of PGD2. Δ12-PGD2 is an intermediate in the pathway leading to Δ12-PGJ2, which is a cyclopentenone prostaglandin with antimitotic and carcinogenic activities. The metabolism of Δ12-PGD2 involves addition of thiol nucleophiles, as is the case with the majority of cyclopentenone prostaglandins.; Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ The metabolism of Δ
• CAS No.: 64072-89-5
• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2E,5S)-5-hydroxy-2-[(3S)-3-hydroxyoctylidene]-3-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,13,15-16,18,21-22H,2-3,5-6,8-12,14H2,1H3,(H,24,25)/b7-4-,17-13+/t15-,16+,18-/m0/s1
• Standard InChI Key: OBTVQKDILGZFPY-WBYUMCMISA-N
• Isomeric SMILES: CCCCC[C@@H](C/C=C/1\[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O